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Drug Profile: Avotaciclib

The table below summarizes the core identification and status information for Avotaciclib from the

DrugBank database [1].

Attribute Details

Generic Name Avotaciclib [1]

Drug Type Small Molecule [1]

Modality Investigational [1]

Mechanism of
Action

Cyclin-dependent kinase 1 (CDK1) inhibitor [1]

Relevant
Clinical Trial

NCT03579836 (Evaluation of Safety and Efficacy of BEY1107 [Avotaciclib] in

Monotherapy and Gemcitabine Combination in Patients With Pancreatic Cancer) [2]
[1]

Scientific and Clinical Context
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Rationale for Targeting CDK1

CDK1 is a protein kinase that is crucial for cell cycle progression and is significantly upregulated in many

cancerous tissues compared to normal tissues [3]. Its high expression is closely correlated with survival rates

in multiple cancer types, making it a promising candidate for targeted therapy [3]. Avotaciclib's mechanism

as a CDK1 inhibitor aligns with this strategy.

Gemcitabine-Based Combinations in Oncology

The combination of gemcitabine with other agents is an established practice, particularly in pancreatic

cancer. A meta-analysis of randomized controlled trials showed that the combination of gemcitabine and

capecitabine (GemCap) significantly improved overall survival, progression-free survival, and tumor

response rates compared to gemcitabine alone, albeit with a higher incidence of Grade 3/4 toxicity [4]. This

provides a precedent for the potential efficacy of combining gemcitabine with another anti-cancer agent like

Avotaciclib.

Accessing Detailed Protocol Information

Since the specific dosing schedules, patient selection criteria, and detailed safety management plans for the

Avotaciclib and Gemcitabine combination are not available in the public domain, the most reliable source

for this information is the official clinical trial record.

You can access the detailed study protocol, including the complete methodology, on
ClinicalTrials.gov by searching for the identifier NCT03579836 [2] [1].

Experimental Pathway and Workflow

The diagram below illustrates the key stages involved in the clinical investigation of a new drug combination

like Avotaciclib and Gemcitabine, from preclinical rationale to final analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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